Cas no 749929-86-0 (2-(4-Bromo-2-chlorophenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-Bromo-2-chlorophenyl)-2-methylpropanenitrile
• CAS No: 749929-86-0
• MF: C₁₀H₉BrClN
• MW: 258.542160749435
• MDL: MFCD19694635
• CID: 2139663
• PubChem ID: 58762601
• Update Time: 2025-10-31

2-(4-Bromo-2-chlorophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-chlorophenyl)-2-methylpropanenitrile
• MXVCFMQFYGFZDN-UHFFFAOYSA-N
• 2-(4-Bromo-2-chloro-phenyl)-2-methyl-propionitrile
• 2-(4-Bromo-2-chlorophenyl)-2-methylpropanenitrile

• MDL： MFCD19694635
• Inchi： 1S/C10H9BrClN/c1-10(2,6-13)8-4-3-7(11)5-9(8)12/h3-5H,1-2H3
• InChI Key： MXVCFMQFYGFZDN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C(C#N)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Topological Polar Surface Area: 23.8

Additional information on 2-(4-Bromo-2-chlorophenyl)-2-methylpropanenitrile

Compound CAS No. 749929-86-0: 2-(4-Bromo-2-chlorophenyl)-2-methylpropanenitrile

The compound 2-(4-Bromo-2-chlorophenyl)-2-methylpropanenitrile, identified by the CAS registry number 749929-86-0, is a highly specialized organic chemical with a complex structure and diverse applications. This compound belongs to the class of nitriles, which are widely used in various industries due to their unique chemical properties. The molecule consists of a nitrile group attached to a substituted phenyl ring, making it a valuable intermediate in organic synthesis.

The structure of 2-(4-Bromo-2-chlorophenyl)-2-methylpropanenitrile is characterized by a phenyl ring substituted with bromine and chlorine atoms at the 4 and 2 positions, respectively. The nitrile group is attached to a methyl-substituted carbon, which adds to the compound's stability and reactivity. This substitution pattern makes the compound highly versatile, as it can undergo various reactions such as nucleophilic substitution, addition, and elimination, depending on the reaction conditions.

Recent studies have highlighted the potential of 749929-86-0 in the field of medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules with potential therapeutic applications. For instance, its ability to act as an electrophilic partner in conjugate additions has been utilized to construct complex heterocyclic frameworks, which are often found in natural products and drug candidates.

In addition to its role in drug discovery, 2-(4-Bromo-2-chlorophenyl)-2-methylpropanenitrile has found applications in materials science. Its electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit desirable charge transport properties, making them suitable for use in thin-film transistors and organic light-emitting diodes (OLEDs).

The synthesis of CAS No. 749929-86-0 typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic aromatic substitution of an appropriate precursor, followed by subsequent functionalization steps to introduce the nitrile group. The use of modern catalytic methods and green chemistry principles has enabled more efficient and environmentally friendly syntheses of this compound.

In terms of physical properties, 749929-86-0 is known for its high melting point and moderate solubility in common organic solvents. These characteristics make it suitable for use in both laboratory-scale experiments and industrial applications. Its stability under standard storage conditions further enhances its utility as a reliable reagent in various chemical processes.

The demand for 2-(4-Bromo-2-chlorophenyl)-2-methylpropanenitrile has grown significantly due to its versatility across multiple industries. Its role as an intermediate in pharmaceuticals, agrochemicals, and advanced materials continues to drive research into new synthetic routes and applications. As scientific understanding of its properties deepens, it is expected that this compound will play an even more prominent role in future technological advancements.